Cas no 252897-67-9 ((S)-2-((tert-Butoxycarbonyl)amino)-3-(trityloxy)propanoic acid)

• Product Name: (S)-2-((tert-Butoxycarbonyl)amino)-3-(trityloxy)propanoic acid
• CAS No: 252897-67-9
• MF: C₂₇H₂₉NO₅
• MW: 447.522867918015
• MDL: MFCD09752159
• CID: 1034762
• PubChem ID: 11733025
• Update Time: 2025-06-11

(S)-2-((tert-Butoxycarbonyl)amino)-3-(trityloxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-3-(trityloxy)propanoic acid
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-trityloxypropanoic acid
• Boc-Ser(Trt)-OH
• AK131089
• AmbotzBAA1125
• KB-210894
• AKOS016014865
• PYLMUAAMLWWXJX-QHCPKHFHSA-N
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(triphenylmethoxy)propanoic acid
• DTXSID20471273
• N-(tert-Butoxycarbonyl)-O-trityl-L-serine
• MFCD09752159
• CS-0343027
• 252897-67-9
• C27H29NO5
• Boc-L-Ser(Trt)-OH
• AS-71484
• G78906

• MDL： MFCD09752159
• Inchi： 1S/C27H29NO5/c1-26(2,3)33-25(31)28-23(24(29)30)19-32-27(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-18,23H,19H2,1-3H3,(H,28,31)(H,29,30)/t23-/m0/s1
• InChI Key： PYLMUAAMLWWXJX-QHCPKHFHSA-N
• SMILES： O(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 447.20457303g/mol
• Monoisotopic Mass: 447.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.5E-4 g/L) (25 ºC),

Additional information on (S)-2-((tert-Butoxycarbonyl)amino)-3-(trityloxy)propanoic acid

Introduction to (S)-2-((tert-Butoxycarbonyl)amino)-3-(trityloxy)propanoic Acid (CAS No. 252897-67-9)

(S)-2-((tert-Butoxycarbonyl)amino)-3-(trityloxy)propanoic acid

is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. With a CAS number of 252897-67-9, this compound is recognized for its unique structural properties and potential applications in drug development. The presence of both tert-butoxycarbonyl and trityloxy functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of complex peptides and proteins.

The compound's stereochemistry, specifically the (S) configuration, is crucial for its biological activity. In pharmaceuticals, chirality plays a pivotal role in determining the efficacy and safety of a drug. The (S)-configuration of this compound suggests that it may exhibit specific interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage advanced synthetic methodologies. (S)-2-((tert-Butoxycarbonyl)amino)-3-(trityloxy)propanoic acid fits well within this trend, as it serves as a building block for constructing more intricate molecular architectures. The use of protecting groups such as the tert-butoxycarbonyl moiety allows for selective modifications during synthesis, ensuring high yields and purity.

The trityloxy group in this compound adds another layer of functionality, enabling further derivatization and customization. This feature is particularly useful in the context of peptide coupling reactions, where stability and reactivity are paramount. Researchers have utilized this compound in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties.

Recent studies have highlighted the importance of chiral auxiliaries and protecting groups in asymmetric synthesis. (S)-2-((tert-Butoxycarbonyl)amino)-3-(trityloxy)propanoic acid has been employed in various catalytic processes to achieve high enantioselectivity. This is particularly relevant in the context of transition metal-catalyzed reactions, where precise control over stereochemistry is essential for producing enantiomerically pure compounds.

The pharmaceutical industry has shown considerable interest in this compound due to its potential applications in the development of novel drugs. For instance, it has been used as an intermediate in the synthesis of protease inhibitors, which are critical for treating diseases such as HIV and cancer. The ability to introduce specific functional groups while maintaining stereochemical integrity makes this compound a valuable asset in drug discovery pipelines.

In addition to its role in drug development, (S)-2-((tert-Butoxycarbonyl)amino)-3-(trityloxy)propanoic acid has found applications in biochemical research. It serves as a substrate for enzymes involved in amino acid metabolism, providing insights into metabolic pathways and enzyme mechanisms. This information is crucial for understanding disease processes and developing targeted therapies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yields and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the process. SPPS allows for the sequential addition of amino acids or other functional groups, facilitated by reagents like (S)-2-((tert-Butoxycarbonyl)amino)-3-(trityloxy)propanoic acid.

The use of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) has been instrumental in characterizing the compound and monitoring reaction progress. These analytical techniques provide detailed information about the compound's purity, molecular weight, and structural integrity.

Ongoing research continues to explore new applications for (S)-2-((tert-Butoxycarbonyl)amino)-3-(trityloxy)propanoic acid. For instance, there is growing interest in its potential use as a ligand in coordination chemistry, where it can interact with metal ions to form stable complexes. These complexes have applications in catalysis, material science, and even nanotechnology.

The compound's versatility makes it a valuable tool for synthetic chemists working on complex molecular architectures. Its ability to undergo selective modifications while maintaining stereochemical integrity ensures that it remains relevant across various fields of research.

In conclusion, (S)-2-((tert-Butoxycarbonyl)amino)-3-(trityloxy)propanoic acid is a multifunctional compound with significant potential in pharmaceutical research and biotechnology. Its unique structural features and stereochemistry make it an excellent candidate for further investigation into drug development, biochemical pathways, and advanced synthetic methodologies.